Cas no 957207-58-8 (Methyl 4-bromo-2-(trifluoromethyl)benzoate)

Methyl 4-bromo-2-(trifluoromethyl)benzoate structure

957207-58-8 structure

Product Name:Methyl 4-bromo-2-(trifluoromethyl)benzoate

CAS No:957207-58-8

MF:C₉H₆BrF₃O₂

MW:283.041952610016

MDL:MFCD12761599

CID:1039588

PubChem ID:46311087

Update Time:2024-10-25

Methyl 4-bromo-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-bromo-2-(trifluoromethyl)benzoate
- 4-Bromo-2-(trifluoromethyl)benzoic acid methyl ester
- Methyl4-bromo-2-(trifluoromethyl)benzoate
- AMBZ0345
- PFBLWQAOLPCMIJ-UHFFFAOYSA-N
- AM804615
- AK104633
- ST2407244
- Z1198
- 4-bromo-2-trifluoromethylbenzoic acid methyl ester
- Z1602230687
- MFCD12761599
- SCHEMBL516822
- CS-W022845
- DS-4265
- EN300-193420
- DTXSID20673199
- Z1509475303
- 957207-58-8
- Methyl-4-Bromo-2-(trifluoromethyl)benzoate
- AKOS016008004
- MDL： MFCD12761599
- Inchi： 1S/C9H6BrF3O2/c1-15-8(14)6-3-2-5(10)4-7(6)9(11,12)13/h2-4H,1H3
- InChI Key： PFBLWQAOLPCMIJ-UHFFFAOYSA-N
- SMILES： O=C(C1C(C(F)(F)F)=CC(Br)=CC=1)OC

Computed Properties

Exact Mass: 281.95
Monoisotopic Mass: 281.95
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3
XLogP3: 3.4

Experimental Properties

Density: 1.598±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 274.2±40.0 ºC (760 Torr),
Flash Point: 119.6±27.3 ºC,
Refractive Index: 1.484
Solubility: Very slightly soluble (0.22 g/l) (25 º C),

Methyl 4-bromo-2-(trifluoromethyl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM155608-5g	methyl 4-bromo-2-(trifluoromethyl)benzoate	957207-58-8	95+%	5g	$252	2021-06-17
TRC	M293850-250mg	Methyl 4-Bromo-2-(trifluoromethyl)benzoate	957207-58-8		250mg	$64.00	2023-05-18
TRC	M293850-500mg	Methyl 4-Bromo-2-(trifluoromethyl)benzoate	957207-58-8		500mg	$87.00	2023-05-18
TRC	M293850-2.5g	Methyl 4-Bromo-2-(trifluoromethyl)benzoate	957207-58-8		2.5g	$ 210.00	2022-06-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M899426-250mg	Methyl 4-bromo-2-(trifluoromethyl)benzoate	957207-58-8	98%	250mg	￥221.40	2022-01-13
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M899426-1g	Methyl 4-bromo-2-(trifluoromethyl)benzoate	957207-58-8	98%	1g	￥395.10	2022-01-13
Chemenu	CM155608-5g	methyl 4-bromo-2-(trifluoromethyl)benzoate	957207-58-8	95+%	5g	$72	2022-12-31
Apollo Scientific	PC500545-1g	Methyl 4-bromo-2-(trifluoromethyl)benzoate	957207-58-8		1g	£15.00	2025-02-21
Apollo Scientific	PC500545-5g	Methyl 4-bromo-2-(trifluoromethyl)benzoate	957207-58-8		5g	£28.00	2025-02-21
Apollo Scientific	PC500545-25g	Methyl 4-bromo-2-(trifluoromethyl)benzoate	957207-58-8		25g	£88.00	2025-02-21

Methyl 4-bromo-2-(trifluoromethyl)benzoate Production Method

Production Method 1

320-31-0

957207-58-8

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Methanol ; overnight, reflux

Reference

: Preparation of 5-alkynyl-pyrimidines as kinase inhibitors

, World Intellectual Property Organization, , ,

Production Method 2

320-31-0

957207-58-8

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Methanol ; rt; 12 h, 60 °C

Reference

: 3-(Pyridin-3-yl)acrylamide and N-(pyridin-3-yl)acrylamide derivatives as PAK and NAMPT modulators and their preparation

, World Intellectual Property Organization, , ,

Production Method 3

191165-13-6

957207-58-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 6 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified
1.3 Solvents: Diethyl ether

Reference

: Silver-Catalyzed C-H Trifluoromethylation of Arenes Using Trifluoroacetic Acid as the Trifluoromethylating Reagent

Shi, Guangfa; Shao, Changdong; Pan, Shulei; Yu, Jingxun; Zhang, Yanghui, Organic Letters, 2015, 17(1), 38-41

Production Method 4

320-31-0

957207-58-8

Reaction Conditions

1.1 Reagents: Thionyl chloride ; 0 °C; 18 h, reflux

Reference

: Preparation of 2-substituted 4,5-dihydroxyisophthalonitriles and their analogs as inhibitors of catechol-O-methyltransferase for the treatment of Parkinson's disease

, World Intellectual Property Organization, , ,

Production Method 5

894796-87-3

957207-58-8

Reaction Conditions

1.1 Reagents: tert-Butyl nitrite , Copper bromide (CuBr) Solvents: Acetonitrile ; 1.5 h, reflux

Reference

: Preparation of heteroarylamide derivatives as immunosuppressants with S1P agonist activity

, Japan, , ,

Production Method 6

14353-88-9

619-42-1

957207-58-8

107317-58-8

Reaction Conditions

1.1 Catalysts: Tris(2,2′-bipyridine)ruthenium(2+) bis(hexafluorophosphate) Solvents: Acetonitrile ; 12 h, 35 °C

Reference

: Visible-Light Photoredox Decarboxylation of Perfluoroarene Iodine(III) Trifluoroacetates for C-H Trifluoromethylation of (Hetero)arenes

Yang, Bin; Yu, Donghai; Xu, Xiu-Hua; Qing, Feng-Ling, ACS Catalysis, 2018, 8(4), 2839-2843